![molecular formula C20H22F2N2O B5226540 2-(4-benzyl-1-piperidinyl)-N-(2,4-difluorophenyl)acetamide](/img/structure/B5226540.png)
2-(4-benzyl-1-piperidinyl)-N-(2,4-difluorophenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves multi-step chemical reactions. For instance, compounds with structures akin to 2-(4-benzyl-1-piperidinyl)-N-(2,4-difluorophenyl)acetamide have been synthesized through reactions involving benzylsulfanyl chloroacetamido thiadiazole and piperidine, highlighting the intricate processes required to assemble such molecules (Ismailova et al., 2014).
Molecular Structure Analysis
The molecular structure of related compounds demonstrates complex interactions. For example, the structural analysis of similar acetamide derivatives reveals specific orientations and intramolecular hydrogen bonding, which are crucial for understanding the molecule's three-dimensional conformation and potential intermolecular interactions (Boechat et al., 2011).
Chemical Reactions and Properties
Chemical reactions involving similar piperidine and acetamide derivatives are diverse and can lead to a variety of products. These reactions are fundamental for modifying the chemical structure to achieve desired properties or functionalities. The oxidation reactions using 4-acetamido-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate, for example, demonstrate the molecule's capability to participate in or facilitate various chemical transformations (Mercadante et al., 2013).
Physical Properties Analysis
The physical properties of such compounds, including solubility, melting point, and crystal structure, are essential for understanding their behavior in different environments and applications. The crystal structure of N-(3,4-difluorophenyl)-2,2-diphenylacetamide provides insight into the molecular geometry, intermolecular interactions, and potential for forming solid-state materials (Fun et al., 2012).
properties
IUPAC Name |
2-(4-benzylpiperidin-1-yl)-N-(2,4-difluorophenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H22F2N2O/c21-17-6-7-19(18(22)13-17)23-20(25)14-24-10-8-16(9-11-24)12-15-4-2-1-3-5-15/h1-7,13,16H,8-12,14H2,(H,23,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XHPNGSULBBOVAF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)CC(=O)NC3=C(C=C(C=C3)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H22F2N2O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.